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Compound of Interest

Compound Name:
2-[(Propan-2-

yloxy)methyl]morpholine

CAS No.: 1216304-85-6

Cat. No.: B1427049

Get Quote

Executive Summary
The morpholine ring is a "privileged scaffold" in medicinal chemistry, widely valued for its ability

to lower lipophilicity (LogP) while maintaining metabolic stability compared to piperidines or

cyclohexanes. However, the vast majority of commercial morpholines are substituted at the

nitrogen or the 3-position.

2-[(Propan-2-yloxy)methyl]morpholine represents a strategic expansion of this chemical

space. The 2-substitution pattern introduces chirality adjacent to the oxygen atom, influencing

the ring's puckering and providing a unique vector for protein-ligand interactions. The

isopropoxymethyl ether moiety specifically balances the polarity of the morpholine oxygen,

improving blood-brain barrier (BBB) permeability profiles.

This guide details a scalable, enantioselective protocol for synthesizing the (

)-enantiomer of 2-[(Propan-2-yloxy)methyl]morpholine starting from the chiral pool. We
focus on the Epichlorohydrin Route, preferred for its cost-effectiveness and high enantiomeric
excess (e.e.) retention.
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Strategic Utility & Retrosynthesis
Pharmacophore Properties[1][2]

Conformational Bias: The 2-substituent forces the morpholine ring into a specific chair

conformation, reducing the entropic penalty upon binding to a target.

Solubility/Permeability: The ether linkage (isopropoxy) adds lipophilicity (

LogP shift approx.) to the hydrophilic morpholine core, optimizing the molecule for CNS
targets.

Retrosynthetic Analysis
The synthesis is designed to avoid expensive chiral resolution by utilizing (

)-Epichlorohydrin as the source of chirality. The sequence involves a ring-opening/ring-closing
cascade followed by a Williamson ether synthesis.

Figure 1: Retrosynthetic strategy leveraging the chiral pool starting material (S)-

Epichlorohydrin.

Detailed Experimental Protocol
Phase 1: Construction of the Chiral Morpholine Core
Objective: Synthesis of (

)-4-benzyl-2-(hydroxymethyl)morpholine. Rationale: We use an N-benzyl protecting group
because it is stable to the strong bases required in the subsequent alkylation step but easily
removed via hydrogenolysis.

Reagents:

(

)-Epichlorohydrin (>99% e.e.)[1]

N-Benzylethanolamine

Potassium tert-butoxide (KO
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Bu) or Sodium Hydroxide (NaOH)[2]

Solvent: Toluene or 2-Propanol

Protocol:

Epoxide Opening: Charge a reactor with N-benzylethanolamine (1.0 equiv) and 2-propanol

(5 vol). Cool to 0°C.

Add (

)-Epichlorohydrin (1.05 equiv) dropwise over 1 hour. Note: Exothermic reaction. Maintain T <
10°C to prevent polymerization.

Allow the mixture to warm to 25°C and stir for 12 hours.

Cyclization: Add NaOH (2.5 equiv, 50% aq. solution) or solid KO

Bu (1.2 equiv) to the reaction mixture. Heat to 50°C for 4 hours.

Mechanism:[2][3][4][5][6][7][8] The secondary amine attacks the epoxide (regioselective

for the less substituted carbon). The subsequent alkoxide displaces the chloride to close

the ring.

Workup: Dilute with water and extract with Ethyl Acetate (EtOAc). Wash organics with brine,

dry over MgSO

, and concentrate.

Purification: Crystallization from Hexane/EtOAc is preferred over chromatography for scale.

Phase 2: O-Alkylation (The Critical Step)
Objective: Installation of the isopropyl ether. Challenge: Secondary alkyl halides (2-

bromopropane) are prone to E2 elimination (forming propene) when reacting with strong bases.

Solution: Use Sodium Hydride (NaH) in a polar aprotic solvent (DMF) and 2-Iodopropane (more

reactive nucleophile than bromide) at controlled temperatures.

Protocol:
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Dissolve (

)-4-benzyl-2-(hydroxymethyl)morpholine (1.0 equiv) in anhydrous DMF (10 vol) under N

atmosphere.

Cool to 0°C. Add NaH (60% dispersion in oil, 1.5 equiv) portion-wise.

Observation: Vigorous H

gas evolution. Stir for 30 mins until gas evolution ceases.

Add 2-Iodopropane (1.5 equiv) dropwise.

Optimization: If elimination is observed (propene gas), lower the temperature to -10°C and

increase reaction time.

Allow to warm to Room Temperature (RT) and stir for 16 hours.

Quench: Carefully add saturated NH

Cl solution at 0°C.

Extraction: Extract with Et

O (Diethyl ether). Note: DMF is difficult to remove; wash the organic layer 3x with water or
5% LiCl solution.

Yield Check: Expect 75-85% yield of (

)-4-benzyl-2-[(propan-2-yloxy)methyl]morpholine.

Phase 3: Deprotection
Objective: Removal of the benzyl group to yield the final free amine.

Protocol:

Dissolve the intermediate in Methanol (MeOH).
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Add 10 wt% Pd/C catalyst (50% water wet).

Hydrogenate at 3 atm (45 psi) H

pressure at RT for 6-12 hours.

Filtration: Filter through a Celite pad to remove the catalyst.

Isolation: Concentrate the filtrate to obtain the target as a colorless oil. Conversion to the

hydrochloride salt (using HCl in dioxane) is recommended for long-term storage.

Quality Control & Validation
To ensure the integrity of the asymmetric synthesis, the following analytical parameters must be

verified.

Parameter Method Acceptance Criteria

Chemical Purity HPLC-UV / GC-MS > 98.0%

Enantiomeric Excess
Chiral HPLC (e.g., Chiralpak

IA)
> 99.0% e.e.

Identity 1H NMR (CDCl3)

Characteristic doublet

(isopropoxy methyls) at ~1.1

ppm

Residual Solvent HS-GC DMF < 880 ppm

Validation Workflow
Figure 2: Quality control decision tree for chiral building blocks.

Troubleshooting & Optimization
Issue: Low Yield in Alkylation
If the Williamson ether synthesis yields <50% due to elimination (propene formation):
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Switch Reagent: Use Isopropyl Triflate (iPrOTf) instead of the halide. Triflates are superior

leaving groups and react faster at lower temperatures, suppressing the E2 elimination

pathway.

Phase Transfer: Use KOH/Toluene with a phase transfer catalyst (TBAB) instead of

NaH/DMF.

Issue: Racemization
Racemization is rare in this sequence but can occur if the cyclization step (Phase 1, Step 4) is

overheated (>80°C) or if the starting epichlorohydrin is of low optical purity. Always verify the

e.e. of the starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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